Cas no 70210-08-1 (Disperse Red 151)

• Product name: Disperse Red 151
• CAS No: 70210-08-1
• MF: C₂₇H₂₅N₅O₅S
• MW: 531.582904577255
• CID: 974785
• PubChem ID: 112387

Disperse Red 151 Chemical and Physical Properties

Names and Identifiers

• DISPERSE RED 151
• Disperse Red 151neat
• N-(2-acetoxyethyl)-6-hydroxy-N-methyl-5-[[4-(phenylazo)phenyl]azo]naphthalene-2-sulphonamide
• 1-((4-(Phenylazo)phenyl)azo)-6-((2-acetoxyethyl)methylsulfamoyl)-2-naphthol
• 2-Naphthalenesulfonamide, N-(2-(acetyloxy)ethyl)-6-hydroxy-N-methyl-5-((4-(phenylazo)phenyl)azo)-
• 2-Naphthalenesulfonamide, N-(2-(acetyloxy)ethyl)-6-hydroxy-N-methyl-5-(2-(4-(2-phenyldiazenyl)phenyl)diazenyl)-
• 2-Naphthalenesulfonamide, N-(2-acetyloxy)ethyl)-6-hydroxy-N-methyl-5-((4-(phenylazo)phenyl)azo)-
• N-(2-Acetoxyethyl)-6-hydroxy-N-methyl-5-((4-(phenylaz
• NS00063085
• N-(2-Acetoxyethyl)-6-hydroxy-N-methyl-5-((4-(phenylazo)phenyl)azo)naphthalene-2-sulphonamide
• DTXSID2072043
• 2-Naphthalenesulfonamide, N-[2-(acetyloxy)ethyl]-6-hydroxy-N-methyl-5-[[4-(phenylazo)phenyl]azo]-
• 70210-08-1
• N-(2-ACETOXYETHYL)-6-HYDROXY-N-METHYL-5-[[4-(PHENYLAZO)PHENYL]AZO]NAPHTHALENE-2-SULFONAMIDE
• 2-Naphthalenesulfonamide, N-[2-(acetyloxy)ethyl]-6-hydroxy-N-methyl-5-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-; 2-Naphthalenesulfonamide, N-[2-(acetyloxy)ethyl]-6-hydroxy-N-methyl-5-[[4-(phenylazo)phenyl]azo]- (9CI); C.I. 26130; C.I. Disperse Red 151; Disperse Red 151; Terasil Red 4G
• C.I. Disperse Red 151
• 2-[[6-hydroxy-5-[(4-phenyldiazenylphenyl)diazenyl]naphthalen-2-yl]sulfonyl-methylamino]ethyl acetate
• Disperse Red 151 100 microg/mL in Acetonitrile
• EINECS 274-405-8
• QYPMQVPIDNIKAJ-UHFFFAOYSA-N
• DB-221286
• 2-(N-methyl-6-oxo-5-{2-[4-(2-phenylhydrazin-1-ylidene)cyclohexa-2,5-dien-1-ylidene]hydrazin-1-ylidene}naphthalene-2-sulfonamido)ethyl acetate
• Disperse Red 151

• Inchi： InChI=1S/C27H25N5O5S/c1-19(33)37-17-16-32(2)38(35,36)24-13-14-25-20(18-24)8-15-26(34)27(25)31-30-23-11-9-22(10-12-23)29-28-21-6-4-3-5-7-21/h3-15,18,34H,16-17H2,1-2H3/b29-28+,31-30+
• InChI Key： QYPMQVPIDNIKAJ-DUJDKOHPSA-N
• SMILES： CC(=O)OCCN(C)S(=O)(=O)c1ccc2c(c1)ccc(c2/N=N/c3ccc(cc3)/N=N/c4ccccc4)O

Computed Properties

• Exact Mass: 531.15785
• Monoisotopic Mass: 531.15764009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142Ų
• XLogP3: 5.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 746.0±70.0 °C at 760 mmHg
• Flash Point: 405.0±35.7 °C
• PSA: 133.35
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Disperse Red 151 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on Disperse Red 151

Comprehensive Guide to Disperse Red 151 (CAS No. 70210-08-1): Properties, Applications, and Industry Trends

Disperse Red 151 (CAS No. 70210-08-1) is a high-performance synthetic dye widely used in the textile industry for coloring polyester and nylon fabrics. As a member of the azo dye family, it offers excellent color fastness, thermal stability, and solubility in organic solvents. The growing demand for eco-friendly dyes and sustainable textile processing has positioned Disperse Red 151 as a key player in modern dyeing technologies.

The chemical structure of Disperse Red 151 features a nitro group and azo linkage, contributing to its vibrant red hue and resistance to fading. With a molecular weight of 332.31 g/mol, this dye is particularly valued for its low environmental impact compared to traditional dye alternatives. Recent studies highlight its compatibility with waterless dyeing systems, addressing the textile industry's push toward water conservation and reduced carbon footprint.

In application, Disperse Red 151 demonstrates exceptional leveling properties and batch-to-batch consistency, making it ideal for large-scale production. Its pH stability (optimal range 4.5–5.5) ensures consistent results in various dyeing conditions. Textile manufacturers frequently search for "best disperse dyes for polyester" or "heat-resistant textile dyes" – queries where Disperse Red 151 consistently ranks as a top solution due to its performance at high temperatures (up to 130°C).

The global market for Disperse Red 151 is expanding, driven by trends in athleisure wear and performance fabrics. Its ability to meet OEKO-TEX® standards makes it preferable for brands targeting eco-conscious consumers. Innovations like supercritical CO₂ dyeing – a technology reducing wastewater by 95% – further enhance its sustainability profile. Common search terms like "non-toxic textile dyes" and "biodegradable dye options" reflect growing interest in such advancements.

Quality control measures for Disperse Red 151 include HPLC purity testing (≥98%) and particle size analysis (typically 0.5–2 microns). These specifications ensure optimal dispersion stability during the dyeing process. The dye’s lightfastness rating of 6–7 (ISO 105-B02) and wash fastness of 4–5 (ISO 105-C06) make it suitable for automotive textiles and outdoor apparel – sectors demanding "UV-resistant dyes".

Emerging research explores Disperse Red 151’s potential in digital textile printing, where its chromatic strength and inkjet compatibility show promise. With the digital printing market projected to grow at 8.3% CAGR (2023–2030), this application could redefine its industrial significance. FAQs like "how to improve dye uptake in polyester" often reference this compound’s optimized affinity modifiers.

Regulatory compliance remains a priority, with Disperse Red 151 meeting REACH and ZDHC MRSL requirements. Its absence from the SVHC candidate list reinforces its position as a safer alternative to heavier metal-containing dyes. Industry forums frequently discuss "alternatives to disperse dyes with heavy metals", underscoring this advantage.

Future developments may focus on bio-based synthesis routes for Disperse Red 151, aligning with circular economy principles. As sustainable fashion gains traction – evidenced by searches for "closed-loop dyeing processes" – this dye’s molecular adaptability positions it for continued relevance in next-generation textile technologies.